Cas no 81511-54-8 (4-(3-Bromopropoxy)butan-2-ol)
4-(3-Bromopropoxy)butan-2-ol structure
Product Name:4-(3-Bromopropoxy)butan-2-ol
CAS No:81511-54-8
MF:C7H15BrO2
MW:211.096801996231
CID:986793
PubChem ID:338578
Update Time:2025-04-20
4-(3-Bromopropoxy)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromopropoxy)butan-2-ol
- 81511-54-8
- DTXSID60320594
- NSC-361682
- NSC361682
- DS-005044
- 4-(3-Bromopropoxy)butan-2-ol
-
- Inchi： 1S/C7H15BrO2/c1-7(9)3-6-10-5-2-4-8/h7,9H,2-6H2,1H3
- InChI Key： PRVZKLVSNNERDA-UHFFFAOYSA-N
- SMILES： BrCCCOCCC(C)O
Computed Properties
- Exact Mass: 210.02554g/mol
- Monoisotopic Mass: 210.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 68.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5Ų
4-(3-Bromopropoxy)butan-2-ol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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